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Pyromellitic acid Pyromellitic acid Pyromellitic acid is a tetracarboxylic acid that is benzene substituted by four carboxy groups at positions 1, 2, 4 and 5 respectively. It is a member of benzoic acids and a tetracarboxylic acid.
Brand Name: Vulcanchem
CAS No.: 89-05-4
VCID: VC0166702
InChI: InChI=1S/C10H6O8/c11-7(12)3-1-4(8(13)14)6(10(17)18)2-5(3)9(15)16/h1-2H,(H,11,12)(H,13,14)(H,15,16)(H,17,18)
SMILES: C1=C(C(=CC(=C1C(=O)O)C(=O)O)C(=O)O)C(=O)O
Molecular Formula: C10H6O8
Molecular Weight: 254.15 g/mol

Pyromellitic acid

CAS No.: 89-05-4

Reference Standards

VCID: VC0166702

Molecular Formula: C10H6O8

Molecular Weight: 254.15 g/mol

Pyromellitic acid - 89-05-4

CAS No. 89-05-4
Product Name Pyromellitic acid
Molecular Formula C10H6O8
Molecular Weight 254.15 g/mol
IUPAC Name benzene-1,2,4,5-tetracarboxylic acid
Standard InChI InChI=1S/C10H6O8/c11-7(12)3-1-4(8(13)14)6(10(17)18)2-5(3)9(15)16/h1-2H,(H,11,12)(H,13,14)(H,15,16)(H,17,18)
Standard InChIKey CYIDZMCFTVVTJO-UHFFFAOYSA-N
SMILES C1=C(C(=CC(=C1C(=O)O)C(=O)O)C(=O)O)C(=O)O
Canonical SMILES C1=C(C(=CC(=C1C(=O)O)C(=O)O)C(=O)O)C(=O)O
Melting Point 276 °C
276.0 °C
Description Pyromellitic acid is a tetracarboxylic acid that is benzene substituted by four carboxy groups at positions 1, 2, 4 and 5 respectively. It is a member of benzoic acids and a tetracarboxylic acid.
Related CAS 148-04-9 (tetra-hydrochloride salt)
Solubility 14000 mg/L (at 16 °C)
Synonyms pyromellitic acid
pyromellitic acid, cesium (3+) salt, (3:4)
pyromellitic acid, cesium salt
pyromellitic acid, cobalt salt
pyromellitic acid, copper (2+) salt
pyromellitic acid, dicopper (2+) salt
pyromellitic acid, dinickel (2+) salt
pyromellitic acid, maganese salt
pyromellitic acid, monoammonium salt
pyromellitic acid, monosodium salt
pyromellitic acid, potassium salt
pyromellitic acid, tetrasilver (1+) salt
pyromellitic acid, tetrasodium salt
pyromellitic acid, thorium (4+) salt
PubChem Compound 6961
Last Modified Nov 11 2021
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